Cas no 1806819-31-7 (2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806819-31-7
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• CID: 4810588
• Update Time: 2025-05-22

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H9F2N3O/c9-7(10)6-4(2-11)1-5(3-14)8(12)13-6/h1,3,7H,2,11H2,(H2,12,13)
• InChI Key： SKBWAHYFNRZIJY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C=O)=C(N)N=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0
• Topological Polar Surface Area: 82

Additional information on 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde: A Comprehensive Overview

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde is a highly specialized organic compound with the CAS number 1806819-31-7. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and catalysis due to its unique structural features and potential applications. The molecule is characterized by its pyridine ring, which serves as the central framework, and its various substituents, including amino groups, a difluoromethyl group, and an aldehyde group.

The pyridine ring in this compound is a six-membered aromatic structure with one nitrogen atom, providing it with inherent stability and reactivity. The presence of multiple amino groups (2-amino and 5-amino) introduces additional nucleophilic sites, enhancing its ability to participate in various chemical reactions. The difluoromethyl group at position 6 adds a layer of electron-withdrawing character, which can influence the electronic properties of the molecule and its reactivity in different environments.

Recent studies have highlighted the potential of 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly those with anti-inflammatory, antiviral, and anticancer properties. The aldehyde group at position 3 is particularly valuable for forming imine bonds, which are crucial in peptide synthesis and drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and catalytic coupling processes. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the incorporation of the difluoromethyl group into the pyridine framework.

The applications of this compound extend beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Additionally, its ability to coordinate with metal ions has led to its exploration as a ligand in catalytic systems for organic transformations.

From a toxicological perspective, studies have indicated that 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde exhibits low acute toxicity under standard testing conditions. However, further research is required to fully understand its long-term effects and environmental impact.

In conclusion, 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No: 1806819-31-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers aiming to develop innovative solutions in medicine, materials science, and catalysis.